Cas no 1206250-73-8 (tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1206250-73-8
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 6460588
• PubChem ID: 165663966
• Update Time: 2025-07-02

tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate
• 1206250-73-8
• EN300-1879343

• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-7-6-17-12(9-18)11-8-10(15)4-5-16-11/h4-5,8,12,17H,6-7,9H2,1-3H3
• InChI Key： ZHBOPQKOOJAGOL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate (CAS: 1206250-73-8)

In recent years, the compound tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate (CAS: 1206250-73-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and chloropyridine moiety, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases, including central nervous system (CNS) disorders, infectious diseases, and cancer.

A recent study published in the Journal of Medicinal Chemistry explored the potential of tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate as a key building block in the synthesis of kinase inhibitors. The research team utilized this compound to develop a series of derivatives with enhanced selectivity and potency against specific kinase targets. The study highlighted the compound's role in improving the pharmacokinetic properties of the resulting inhibitors, such as increased bioavailability and reduced off-target effects.

Another significant application of this compound was reported in a 2023 study focusing on antimicrobial agents. Researchers synthesized a library of piperazine-based compounds using tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate as a starting material. The resulting derivatives exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study underscored the importance of this intermediate in addressing the growing challenge of antimicrobial resistance.

In addition to its therapeutic applications, tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate has also been employed in the development of diagnostic tools. A recent publication in Analytical Chemistry described its use as a fluorescent probe for detecting specific biomarkers in biological samples. The probe demonstrated high sensitivity and selectivity, making it a valuable tool for early disease diagnosis and monitoring.

The synthesis and scalability of tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate have also been subjects of recent research. A 2024 study in Organic Process Research & Development presented an optimized synthetic route that improved yield and reduced production costs. The new method employed green chemistry principles, minimizing the use of hazardous reagents and solvents, which aligns with the pharmaceutical industry's increasing focus on sustainability.

Looking ahead, the versatility of tert-butyl 3-(4-chloropyridin-2-yl)piperazine-1-carboxylate suggests its continued relevance in drug discovery and development. Ongoing research is exploring its potential in emerging areas such as targeted protein degradation and covalent inhibitor design. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable tool for researchers seeking to address unmet medical needs.